Cas no 80650-21-1 (1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 80650-21-1
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD03720179
• CID: 3094490
• PubChem ID: 888987
• Update Time: 2025-06-26

1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-1H-tetraazole-5-thiol
• 1-(2,6-Dimethylphenyl)-1,2-dihydro-5H-tetrazole-5-thione
• SY143979
• SCHEMBL1249260
• CCG-374
• SR-01000260223-1
• STL283065
• AKOS000294847
• 80650-21-1
• SR-01000643588-1
• EN300-12120
• 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• 1-(2,6-dimethylphenyl)-1H-tetrazole-5-thiol
• MFCD03720179
• SR-01000260223
• G58232
• DTXSID901202422
• Z57985659
• 1-(2,6-dimethylphenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• FDA65021
• 1-(2,6-dimethylphenyl)-2H-tetrazole-5-thione

• MDL： MFCD03720179
• Inchi： 1S/C9H10N4S/c1-6-4-3-5-7(2)8(6)13-9(14)10-11-12-13/h3-5H,1-2H3,(H,10,12,14)
• InChI Key： BPNGKLFVOMPRJQ-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 206.06261751Da
• Monoisotopic Mass: 206.06261751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol

1-(2,6-Dimethylphenyl)-1H-1,2,3,4-Tetrazole-5-Thiol: A Comprehensive Overview

The compound 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 80650-21-1) is a fascinating molecule with a unique structure and diverse applications. This tetrazole derivative has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential for functionalization. The molecule consists of a tetrazole ring system substituted with a 2,6-dimethylphenyl group at the 1-position and a thiol (-SH) group at the 5-position. This combination of functional groups imparts distinctive electronic and structural characteristics to the compound.

Recent studies have highlighted the importance of tetrazole derivatives in various chemical and biological systems. For instance, researchers have explored the use of tetrazole-based compounds as building blocks for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications. The presence of the thiol group in 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol further enhances its ability to coordinate with metal ions, thereby expanding its utility in these areas.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The tetrazole ring system is known for its ability to act as a bioisostere of carboxylic acids or other functional groups in drug molecules. This property makes it a valuable tool in drug design and optimization. Recent research has focused on the synthesis of tetrazole-containing drugs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The starting material is often a substituted phenol derivative that undergoes sulfonation followed by nucleophilic attack by an azide ion to form the tetrazole ring. This method has been optimized in recent studies to improve yield and purity.

One of the most promising applications of this compound lies in its use as a precursor for more complex molecules. For example, researchers have utilized it as a starting material for the synthesis of tetrazole-based polymers with tailored properties such as high thermal stability and mechanical strength. These polymers have potential applications in aerospace engineering and electronics.

Furthermore, the thiol group in 1-(2,6-dimethylphenyl)-1H-1,2,3,tetrazole-5-thiol enables it to participate in click chemistry reactions such as thiol-yne coupling. This reactivity has been exploited in the development of novel materials with unprecedented functionalities. Recent advancements in click chemistry have opened new avenues for the use of this compound in constructing nanostructured materials.

In conclusion, 80650-21-1 is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on advanced materials development and drug design. As ongoing studies continue to uncover new properties and uses for this molecule,it is poised to play an increasingly important role in modern chemistry.